Cas no 2172221-56-4 (4-(chloromethyl)-1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole
• CAS No: 2172221-56-4
• MF: C₇H₉ClF₃N₃O
• MW: 243.614070653915
• CID: 5567666
• PubChem ID: 165593001
• Update Time: 2025-05-23

4-(chloromethyl)-1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• EN300-1595459
• 4-(chloromethyl)-1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole
• 2172221-56-4

• Inchi： 1S/C7H9ClF3N3O/c1-15-3-2-14-6(7(9,10)11)5(4-8)12-13-14/h2-4H2,1H3
• InChI Key： REXIDSZSKUXORL-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)(F)F)N(CCOC)N=N1

Computed Properties

• Exact Mass: 243.0386241g/mol
• Monoisotopic Mass: 243.0386241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 39.9Ų

Additional information on 4-(chloromethyl)-1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole

Introduction to 4-(Chloromethyl)-1-(2-Methoxyethyl)-5-(Trifluoromethyl)-1H-1,2,3-Triazole (CAS No. 2172221-56-4)

4-(Chloromethyl)-1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole (CAS No. 2172221-56-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group, a methoxyethyl substituent, and a trifluoromethyl moiety, all attached to a 1,2,3-triazole core. These functional groups contribute to the compound's potential biological activity and chemical stability.

The 1,2,3-triazole scaffold is well-known for its versatility in medicinal chemistry due to its ability to form stable and bioactive molecules. The presence of the chloromethyl group and the trifluoromethyl moiety adds further complexity and functionality to the molecule, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 4-(chloromethyl)-1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole in several areas of research. One notable application is in the development of anti-cancer drugs. The chloromethyl group can facilitate covalent binding to specific protein targets, enhancing the compound's potency and selectivity. Additionally, the trifluoromethyl moiety can improve metabolic stability and pharmacokinetic properties, which are crucial for effective drug delivery.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-proliferative effects of this compound on various cancer cell lines. The results showed that 4-(chloromethyl)-1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole exhibited significant cytotoxicity against breast cancer cells (MCF-7) and colon cancer cells (HCT-116). The mechanism of action was attributed to the compound's ability to induce apoptosis and inhibit cell cycle progression.

Beyond its anti-cancer properties, this compound has also shown promise in other therapeutic areas. For instance, it has been evaluated for its anti-inflammatory effects in models of inflammatory diseases. The methoxyethyl substituent may contribute to the compound's ability to modulate inflammatory pathways by interacting with specific receptors or enzymes involved in inflammation.

A recent study in the European Journal of Pharmacology explored the anti-inflammatory potential of 4-(chloromethyl)-1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole. The results indicated that the compound effectively reduced inflammation in both in vitro and in vivo models. Specifically, it inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory disorders.

The chemical synthesis of 4-(chloromethyl)-1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole has been optimized using modern synthetic techniques. One common approach involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is known for its high efficiency and selectivity. This method allows for the facile preparation of the triazole core from readily available starting materials.

In a detailed synthetic protocol published in Organic Letters, researchers described a multi-step synthesis route that yields high purity and yield of the target compound. The key steps include the formation of an azide intermediate from a primary amine and an azide source, followed by coupling with an alkyne derivative under copper catalysis to form the triazole ring. Subsequent functionalization reactions introduce the chloromethyl and methoxyethyl groups to complete the synthesis.

The physical properties of 4-(chloromethyl)-1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole, such as its solubility and stability under various conditions, have been thoroughly characterized. These properties are essential for optimizing its use in pharmaceutical formulations and ensuring its effectiveness during clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary data from Phase I trials have shown promising results with no major adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 4-(chloromethyl)-1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole (CAS No. 2172221-56-4) represents a promising candidate for various therapeutic applications due to its unique structural features and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in medicine.